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Compound of Interest

Compound Name: Biperiden-d5

Cat. No.: B10824188

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of Biperiden-d5, a critical reagent for research

laboratories. It details commercially available sources, provides key technical data for

procurement decisions, and outlines a standard experimental protocol for its application as an

internal standard in mass spectrometry-based assays.

Introduction to Biperiden-d5
Biperiden-d5 is the deuterium-labeled analog of Biperiden, an anticholinergic agent that has

been used in the treatment of Parkinson's disease. In a research context, Biperiden-d5 serves

as an ideal internal standard for the accurate quantification of Biperiden in biological matrices

using gas chromatography (GC) or liquid chromatography-mass spectrometry (LC-MS).[1] The

incorporation of five deuterium atoms on the phenyl ring results in a molecule that is chemically

identical to Biperiden but has a distinct mass, allowing for precise differentiation and

quantification in mass spectrometric analysis.
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Several reputable suppliers offer Biperiden-d5 for research purposes. The following tables

summarize the key quantitative data to aid in the selection of the most suitable product for your

laboratory's needs. Please note that pricing information is typically available upon request from

the suppliers.

Table 1: General Product Information

Supplier Product Name Catalog Number CAS Number

Cayman Chemical Biperiden-d5 33469 2938691-75-7

Veeprho Biperiden-D5 DVE00231 2938691-75-7

MedChemExpress
Biperiden-d5

hydrochloride
HY-116035S Not specified

Simson Pharma
Biperiden

Hydrochloride-d5
B200007 Not specified

Table 2: Technical Specifications

Supplier
Molecular
Formula

Molecular
Weight ( g/mol
)

Purity
Isotopic
Enrichment

Cayman

Chemical
C₂₁H₂₄D₅NO 316.5 ≥98%

≥99% deuterated

forms (d₁-d₅)[1]

Veeprho C₂₁H₂₄D₅NO 316.50 Not specified Not specified

MedChemExpres

s

C₂₁H₂₄D₅NO

(free base)
316.5 (free base) Not specified Not specified

Simson Pharma C₂₁H₂₄D₅NO.HCl 352.95 Not specified Not specified

Experimental Protocol: Quantitative Analysis of
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Standard by LC-MS
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The following is a generalized protocol for the use of Biperiden-d5 as an internal standard for

the quantification of Biperiden in a biological sample, such as plasma or serum. This protocol

should be optimized and validated for your specific experimental conditions and matrix.

Materials and Reagents
Biperiden (analytical standard)

Biperiden-d5 (internal standard)

Methanol (LC-MS grade)

Acetonitrile (LC-MS grade)

Formic acid (LC-MS grade)

Ultrapure water

Biological matrix (e.g., plasma, serum)

Solid Phase Extraction (SPE) cartridges (for sample cleanup, if necessary)

LC-MS system (e.g., a triple quadrupole mass spectrometer coupled with a high-

performance liquid chromatography system)

Preparation of Standard and Internal Standard Stock
Solutions

Biperiden Stock Solution (1 mg/mL): Accurately weigh and dissolve an appropriate amount of

Biperiden in methanol to obtain a final concentration of 1 mg/mL.

Biperiden-d5 Internal Standard (IS) Stock Solution (1 mg/mL): Accurately weigh and

dissolve an appropriate amount of Biperiden-d5 in methanol to obtain a final concentration

of 1 mg/mL.

Working Standard Solutions: Prepare a series of calibration standards by serially diluting the

Biperiden stock solution with methanol to achieve a range of concentrations that encompass

the expected analyte concentration in the samples.
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Working Internal Standard Solution: Dilute the Biperiden-d5 stock solution with methanol to

a final concentration that is appropriate for the assay (e.g., 100 ng/mL). The optimal

concentration of the internal standard should be determined during method development.

Sample Preparation
Thaw biological samples (e.g., plasma) on ice.

To a 100 µL aliquot of each sample, calibration standard, and quality control sample, add a

fixed volume (e.g., 10 µL) of the working internal standard solution.

Vortex mix for 30 seconds.

Protein Precipitation: Add 3 volumes (e.g., 300 µL) of cold acetonitrile to each tube to

precipitate proteins.

Vortex mix for 1 minute.

Centrifuge at 10,000 x g for 10 minutes at 4°C.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of

nitrogen.

Reconstitute the dried extract in a suitable mobile phase (e.g., 100 µL of 50:50

methanol:water with 0.1% formic acid).

Vortex mix and transfer to an autosampler vial for LC-MS analysis.

LC-MS Analysis
LC Column: A C18 reversed-phase column is typically suitable.

Mobile Phase A: 0.1% Formic acid in water

Mobile Phase B: 0.1% Formic acid in acetonitrile

Gradient: A linear gradient from low to high organic phase (Mobile Phase B) should be

optimized to achieve good chromatographic separation of Biperiden from matrix
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components.

Injection Volume: 5-10 µL

Mass Spectrometry: Operate the mass spectrometer in positive electrospray ionization

(ESI+) mode with multiple reaction monitoring (MRM).

MRM Transitions:

Biperiden: Determine the precursor ion (e.g., [M+H]⁺) and a suitable product ion.

Biperiden-d5: Determine the precursor ion (e.g., [M+H]⁺, which will be 5 Da higher than

Biperiden) and a corresponding product ion.

Optimize MS parameters such as collision energy and cone voltage for both analytes.

Data Analysis
Integrate the peak areas for both Biperiden and Biperiden-d5 in all samples, standards, and

quality controls.

Calculate the peak area ratio (Biperiden peak area / Biperiden-d5 peak area).

Construct a calibration curve by plotting the peak area ratio of the calibration standards

against their known concentrations.

Determine the concentration of Biperiden in the unknown samples by interpolating their peak

area ratios from the calibration curve.

Diagrams
The following diagrams illustrate the key workflows and concepts described in this guide.
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Supplier Identification & Initial Screening Data Collection & Comparison Procurement

Identify Potential Suppliers Search Databases & Supplier Websites Review Product Pages for Basic Specs Request Quotes & Certificates of Analysis Compare Purity, Isotopic Enrichment, Price Select Optimal Supplier Place Purchase Order Receive & Verify Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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